Cas no 391867-24-6 (N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide)
N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
- Benzo[b]thiophene-2-carboxamide, N-[4-[4-(1,1-dimethylethyl)phenyl]-2-thiazolyl]-5-nitro-
- N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
- 391867-24-6
- N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
- AKOS024578066
- F0463-0120
- Oprea1_162892
-
- Inchi: 1S/C22H19N3O3S2/c1-22(2,3)15-6-4-13(5-7-15)17-12-29-21(23-17)24-20(26)19-11-14-10-16(25(27)28)8-9-18(14)30-19/h4-12H,1-3H3,(H,23,24,26)
- InChI Key: CUWSBDJHMRDQMD-UHFFFAOYSA-N
- SMILES: C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=NC(C3=CC=C(C(C)(C)C)C=C3)=CS1)=O)S2
Computed Properties
- Exact Mass: 437.08678382g/mol
- Monoisotopic Mass: 437.08678382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 144Ų
N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0463-0120-2μmol |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-5μmol |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-10μmol |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-20μmol |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-1mg |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-2mg |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-3mg |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-4mg |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-5mg |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0463-0120-10mg |
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
391867-24-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 391867-24-6 represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structural framework and potential biological activities. This introduction delves into the compound's chemical structure, its derivatives, and the latest research findings that highlight its significance in drug discovery and therapeutic applications.
The molecular structure of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide is a testament to the creativity of medicinal chemists. It combines several pharmacophoric elements that are known to interact with biological targets. The presence of a benzothiophene core is particularly noteworthy, as this scaffold is frequently encountered in bioactive molecules. Benzothiophenes are known for their ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurological disorders.
The nitro group at the 5-position of the benzothiophene ring is another critical feature. Nitroaromatic compounds have been extensively studied for their potential therapeutic effects. The nitro group can undergo reduction to form an amine, which can alter the compound's reactivity and bioavailability. This transformation is often exploited in drug development to enhance binding affinity or to introduce specific metabolic pathways.
The thiazole ring, another prominent structural element, is well-documented for its role in various biological processes. Thiazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. In particular, thiazole-based compounds have shown promise in targeting enzymes that are overexpressed in cancer cells. The integration of a thiazole moiety into the benzothiophene scaffold in this compound suggests a synergistic effect between these two heterocyclic systems, potentially leading to enhanced biological activity.
The tert-butyl group at the 4-position of the phenyl ring adds another layer of complexity to the molecule. This bulky substituent can influence both the electronic properties and the steric environment of the compound. In drug design, such groups are often introduced to improve solubility or to enhance binding interactions with specific protein targets. The tert-butyl group may also contribute to the compound's metabolic stability by reducing susceptibility to enzymatic degradation.
Recent research has begun to explore the potential applications of this compound in various therapeutic areas. One particularly exciting area is its use as an inhibitor of enzymes involved in cancer progression. Studies have shown that benzothiophene derivatives can modulate kinases and other enzymes that are critical for tumor growth and survival. The nitro group in this compound may play a role in enhancing its inhibitory activity by facilitating interactions with specific amino acid residues on the target enzyme.
In addition to its anti-cancer potential, N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide has shown promise in treating inflammatory diseases. Inflammatory pathways are dysregulated in many chronic conditions, including rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to modulate these pathways could make it a valuable therapeutic agent. Preliminary studies have indicated that it can inhibit key pro-inflammatory cytokines and reduce inflammation in animal models.
The compound's potential as an antimicrobial agent is also under investigation. Antibiotic resistance is a growing global health concern, and new strategies are needed to combat this challenge. The unique structural features of this molecule may enable it to interact with bacterial enzymes or cellular processes that are essential for survival. This could lead to the development of novel antibiotics that are effective against resistant strains.
The synthesis of derivatives of this compound represents another avenue for expanding its therapeutic potential. By modifying specific functional groups or introducing new ones, chemists can generate libraries of compounds with tailored properties. High-throughput screening techniques can then be used to identify those derivatives that exhibit enhanced biological activity or improved pharmacokinetic profiles.
The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how it will interact with biological targets at an atomic level. This information can guide the design of more effective derivatives and help optimize its therapeutic applications.
In conclusion, N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide (CAS no: 391867-24-6) is a structurally complex molecule with significant potential in drug discovery and therapeutic applications. Its unique combination of pharmacophoric elements makes it a promising candidate for treating various diseases, including cancer and inflammatory conditions. Ongoing research continues to uncover new ways to harness its potential, making it a cornerstone of modern chemical biology.
391867-24-6 (N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)